Cas no 1361744-17-3 (6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361744-17-3
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4966218
• Update Time: 2025-05-23

6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-7-2-3-8(14)12(15)11(7)6-1-4-10(16)17-9(6)5-18/h1-4,18H,5H2
• InChI Key： GEXQIWAFTZBGAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(N=C1CO)F)Cl)Cl

Computed Properties

• Exact Mass: 304.957725 g/mol
• Monoisotopic Mass: 304.957725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1
• Molecular Weight: 306.5

Additional information on 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol

Introduction to 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361744-17-3)

6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361744-17-3, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly the presence of a fluoro substituent and a trichlorophenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The fluoro atom is a key element in the structure of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol, and its incorporation into organic molecules is widely recognized for enhancing metabolic stability, bioavailability, and binding affinity to biological targets. In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their favorable pharmacokinetic profiles. The trichlorophenyl moiety further complements the molecular framework by providing additional electronic and steric effects that can modulate the compound's interactions with biological receptors.

This compound has been extensively studied in academic and industrial research settings for its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The pyridine core of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol is particularly noteworthy, as pyridine derivatives are well-documented for their role in various therapeutic categories, including antiviral, antibacterial, and anticancer drugs. The methanol substituent at the 2-position adds another layer of functional diversity, enabling further chemical modifications and derivatization.

In the realm of medicinal chemistry, the synthesis and characterization of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol have been influenced by advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex molecular architectures. These methods have not only improved yield and purity but also allowed for greater control over stereochemistry, which is crucial for achieving optimal biological activity.

The biological activity of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. The presence of both the fluoro and trichlorophenyl substituents appears to synergistically enhance its binding affinity to these targets. Such findings suggest that this compound may have therapeutic potential in conditions characterized by excessive inflammation or immune dysregulation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the mechanism of action of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol. Molecular docking studies have been conducted to predict how this compound interacts with its biological targets at the atomic level. These studies provide valuable insights into the structural determinants that govern its binding affinity and specificity. Furthermore, computer-assisted drug design has facilitated the identification of novel analogs with enhanced pharmacological properties.

The synthesis of 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol involves multi-step organic reactions that require careful optimization to achieve high yields and minimal byproducts. Key synthetic steps include halogenation reactions to introduce the trichlorophenyl group and nucleophilic substitution reactions to incorporate the fluoro substituent. Each step must be meticulously controlled to ensure regioselectivity and functional group compatibility.

The compound's solubility profile and stability under various conditions are also critical considerations in its development as a pharmaceutical agent. Studies have examined its solubility in common organic solvents and its stability under different storage conditions. These parameters are essential for formulating effective drug delivery systems that ensure optimal bioavailability and shelf life.

In conclusion, 6-Fluoro-3-(2,3,6-trichlorophenyl)pyridine-2-methanol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of cutting-edge synthetic methodologies and computational techniques continues to drive innovation in this field. As research progresses, this compound holds great potential for contributing to the development of novel therapeutic agents that address unmet medical needs.